REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]2[n:6]([cH:7]1)[c:8]([C:11]([c:12]1[cH:13][cH:14][c:15]3[n:16]([n:17]1)[cH:18][c:19]([NH:21][C:22](=[O:23])[CH:24]1[CH2:25][CH2:26]1)[n:20]3)([F:27])[F:28])[n:9][n:10]2.[C:47](=[O:48])([O-:49])[O-:50].[CH2:53]1[O:54][CH2:55][CH2:56][O:57][CH2:58]1.[CH3:29][n:30]1[n:31][cH:32][c:33]([B:35]2[O:36][C:37]([CH3:38])([CH3:39])[C:40]([CH3:41])([CH3:42])[O:43]2)[cH:34]1.[Cl:44][CH2:45][Cl:46].[Na+:51].[Na+:52]>>[c:2]1(-[c:33]2[cH:32][n:31][n:30]([CH3:29])[cH:34]2)[cH:3][cH:4][c:5]2[n:6]([cH:7]1)[c:8]([C:11]([c:12]1[cH:13][cH:14][c:15]3[n:16]([n:17]1)[cH:18][c:19]([NH:21][C:22](=[O:23])[CH:24]1[CH2:25][CH2:26]1)[n:20]3)([F:27])[F:28])[n:9][n:10]2
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Name
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O=C(Nc1cn2nc(C(F)(F)c3nnc4ccc(Br)cn34)ccc2n1)C1CC1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Nc1cn2nc(C(F)(F)c3nnc4ccc(Br)cn34)ccc2n1)C1CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cn1cc(B2OC(C)(C)C(C)(C)O2)cn1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Type
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product
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Smiles
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Cn1cc(-c2ccc3nnc(C(F)(F)c4ccc5nc(NC(=O)C6CC6)cn5n4)n3c2)cn1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |